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Compound of Interest

Compound Name: Methyl 5-bromo-2-iodobenzoate

Cat. No.: B065285 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This guide provides detailed procedures for the safe disposal of Methyl 5-bromo-
2-iodobenzoate, ensuring the protection of personnel and the environment.

Safety and Hazard Information
Methyl 5-bromo-2-iodobenzoate is classified as a hazardous substance.[1] It is crucial to

handle this compound with care, adhering to the safety precautions outlined in the Safety Data

Sheet (SDS).

Hazard Classifications:

Acute Toxicity, Oral (Category 3)[1]

Skin Irritation (Category 2)

Serious Eye Irritation (Category 2)

Specific target organ toxicity — single exposure (Category 3), Respiratory system

Signal Word: Danger[1]

Hazard Statements:
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H301: Toxic if swallowed.[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Quantitative and Physical Data
A summary of the key physical and safety data for Methyl 5-bromo-2-iodobenzoate is

provided in the table below for easy reference.

Property Value Source

CAS Number 181765-86-6 [1]

Molecular Formula C₈H₆BrIO₂ [1]

Molecular Weight 340.94 g/mol [1]

Appearance
White to Orange to Green

powder to crystal

Melting Point 45-49 °C [1]

Flash Point > 110 °C (> 230 °F) [1]

GHS Pictogram GHS06 (Skull and crossbones) [1]

Storage Class

6.1C - Combustible, acute

toxic Cat. 3 / toxic compounds

or compounds which cause

chronic effects

[1]

Step-by-Step Disposal Protocol
The primary method for the disposal of Methyl 5-bromo-2-iodobenzoate is to treat it as

hazardous chemical waste. This involves collection, proper labeling, and transfer to a licensed

environmental disposal company. Do not empty into drains or release into the environment.[2]

[3]
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1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing the appropriate PPE to minimize exposure.[1]

Eye Protection: Chemical safety goggles or a face shield.[4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Use a P2 (EN 143) respirator cartridge or equivalent if ventilation is

inadequate or if handling large quantities.[1]

Body Protection: A lab coat or other protective clothing to prevent skin contact.[4]

2. Waste Collection:

Solid Waste:

Carefully sweep up any solid Methyl 5-bromo-2-iodobenzoate.[2][4]

Place the solid material into a clearly labeled, sealable, and compatible hazardous waste

container.

Contaminated Materials:

Any materials that have come into contact with Methyl 5-bromo-2-iodobenzoate, such as

weighing paper, gloves, and disposable labware, should also be considered hazardous

waste.

Place all contaminated materials in the same designated hazardous waste container.

Solutions:

If the compound is in a solution, do not dispose of it down the drain.

Collect the solution in a labeled, sealed, and appropriate hazardous waste container for

liquid chemical waste. Be mindful of any potential chemical incompatibilities with other

waste in the container.

3. Waste Container Labeling:
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Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "Methyl 5-bromo-2-iodobenzoate"

The associated hazards (e.g., "Toxic," "Irritant")

The date of accumulation.

4. Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

waste accumulation area.[4]

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents.[2][4]

Keep the container tightly closed.[4]

5. Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Follow all local, regional, and national regulations for the disposal of hazardous chemical

waste.[2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Methyl
5-bromo-2-iodobenzoate.
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Start: Need to dispose of
Methyl 5-bromo-2-iodobenzoate

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

Step 2: Assess the Form of the Waste

Solid or Contaminated Material

Solid

Liquid Solution

Liquid

Step 3a: Collect Solid Waste
(Sweep and place in container)

Step 3b: Collect Liquid Waste
(Pour into designated container)

Step 4: Label Waste Container
('Hazardous Waste', Chemical Name, Hazards)

Step 5: Store in Designated Area
(Well-ventilated, secure, away from incompatibles)

Step 6: Arrange for Professional Disposal
(Contact EHS or licensed contractor)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 5-bromo-2-iodobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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